Cas no 878234-00-5 (2-{[4-(2-Phenylethenesulfonyl)piperazin-1-yl]methyl}-2-azaspiro[4.4]nonane-1,3-dione)

• Product Name: 2-{[4-(2-Phenylethenesulfonyl)piperazin-1-yl]methyl}-2-azaspiro[4.4]nonane-1,3-dione
• CAS No: 878234-00-5
• MF: C₂₁H₂₇N₃O₄S
• MW: 417.521784067154
• CID: 6525321
• PubChem ID: 9206479
• Update Time: 2025-06-09

2-{[4-(2-Phenylethenesulfonyl)piperazin-1-yl]methyl}-2-azaspiro[4.4]nonane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• EN300-26600840
• 2-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methyl}-2-azaspiro[4.4]nonane-1,3-dione
• 878234-00-5
• 2-{[4-(2-Phenylethenesulfonyl)piperazin-1-yl]methyl}-2-azaspiro[4.4]nonane-1,3-dione

• Inchi： 1S/C21H27N3O4S/c25-19-16-21(9-4-5-10-21)20(26)24(19)17-22-11-13-23(14-12-22)29(27,28)15-8-18-6-2-1-3-7-18/h1-3,6-8,15H,4-5,9-14,16-17H2/b15-8+
• InChI Key： RSWAJCLJAASDHM-OVCLIPMQSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCN(CC1)CN1C(CC2(C1=O)CCCC2)=O)(=O)=O

Computed Properties

• Exact Mass: 417.17222752g/mol
• Monoisotopic Mass: 417.17222752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 86.4Ų

Additional information on 2-{[4-(2-Phenylethenesulfonyl)piperazin-1-yl]methyl}-2-azaspiro[4.4]nonane-1,3-dione

Introduction to 2-{[4-(2-Phenylethenesulfonyl)piperazin-1-yl]methyl}-2-azaspiro[4.4]nonane-1,3-dione and Its CAS No. 878234-00-5

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, 2-{[4-(2-Phenylethenesulfonyl)piperazin-1-yl]methyl}-2-azaspiro[4.4]nonane-1,3-dione, identified by its CAS number 878234-00-5, has garnered significant attention due to its unique structural properties and potential biological activities. This compound belongs to a class of spirocyclic azaspiranes, which are known for their intriguing pharmacological profiles and have been extensively studied for their applications in medicinal chemistry.

The molecular structure of 2-{[4-(2-Phenylethenesulfonyl)piperazin-1-yl]methyl}-2-azaspiro[4.4]nonane-1,3-dione is characterized by a spirocyclic core consisting of two fused rings: a nine-membered nonane ring and a six-membered azacyclohexane ring. This unique arrangement contributes to its distinct conformational flexibility, which is often exploited in the design of bioactive molecules. The presence of a piperazine moiety at the 4-position of the phenyl ring further enhances its potential for interactions with biological targets.

In recent years, there has been a surge in research focused on spirocyclic compounds due to their ability to exhibit multiple binding modes and high affinity for various biological receptors. The sulfonamide group attached to the piperazine ring in 2-{[4-(2-Phenylethenesulfonyl)piperazin-1-yl]methyl}-2-azaspiro[4.4]nonane-1,3-dione is particularly noteworthy, as sulfonamides are well-documented pharmacophores in drug discovery. They are known for their capacity to form hydrogen bonds and participate in hydrophobic interactions, making them valuable in the design of small-molecule inhibitors.

The synthesis of 2-{[4-(2-Phenylethenesulfonyl)piperazin-1-yl]methyl}-2-azaspiro[4.4]nonane-1,3-dione involves a multi-step process that requires careful consideration of reaction conditions and reagent selection. The spirocyclic core is typically formed through a cyclization reaction between an aziridine intermediate and a suitable aldehyde or ketone derivative. The introduction of the sulfonamide group is achieved through nucleophilic substitution reactions, where the piperazine nitrogen acts as a nucleophile attacking the sulfonyl chloride precursor.

The pharmacological evaluation of 2-{[4-(2-Phenylethenesulfonyl)piperazin-1-yl]methyl}-2-azaspiro[4.4]nonane-1,3-dione has revealed promising activities in several disease models. Initial studies have demonstrated its potential as an antagonist for serotonin receptors, which could make it valuable in the treatment of neurological disorders such as depression and anxiety. Additionally, its interaction with other neurotransmitter systems suggests broader therapeutic applications.

The compound's structural features also make it an attractive scaffold for further derivatization and optimization. By modifying various functional groups within the molecule, researchers can fine-tune its pharmacokinetic properties and enhance its binding affinity to specific targets. This flexibility underscores the importance of 2-{[4-(2-Phenylethenesulfonyl)piperazin-1-yl]methyl}-2-azaspiro[4.4]nonane-1,3-dione as a lead compound in medicinal chemistry.

In conclusion, 2-{[4-(2-Phenylethenesulfonyl)piperazin-1-yl]methyl}-2-azaspiro[4.4]nonane-1,3-dione (CAS No. 878234-00-5) represents a significant advancement in the field of bioactive molecules. Its unique structural features and promising pharmacological activities position it as a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly crucial role in the discovery of novel therapeutic agents.